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Compound of Interest

Compound Name: NPS-2143

Cat. No.: B1680073 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for researchers, scientists, and drug development professionals working with NPS-
2143. Adherence to these guidelines is critical for ensuring personnel safety and maintaining a

secure laboratory environment.

NPS-2143, a potent and selective antagonist of the calcium-sensing receptor (CaSR), is a

valuable tool in pharmacological research. However, its handling requires stringent safety

protocols due to its potential health hazards. This guide offers procedural, step-by-step

guidance to directly address operational questions concerning personal protective equipment

(PPE), handling, storage, and disposal of NPS-2143.

Quantitative Safety Data at a Glance
For rapid risk assessment, the following table summarizes the key quantitative safety data for

NPS-2143.
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Parameter Value Source

Hazard Codes

H302: Harmful if

swallowed.H312: Harmful in

contact with skin.H332:

Harmful if inhaled.H410: Very

toxic to aquatic life with long

lasting effects.

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.P273: Avoid release to the

environment.P280: Wear

protective gloves/protective

clothing/eye protection/face

protection.P301+P312: IF

SWALLOWED: Call a POISON

CENTER/doctor if you feel

unwell.P302+P352: IF ON

SKIN: Wash with plenty of

soap and

water.P304+P340+P312: IF

INHALED: Remove person to

fresh air and keep comfortable

for breathing. Call a POISON

CENTER/doctor if you feel

unwell.

Form Powder

Storage Temperature 2-8°C

Solubility in DMSO >10 mg/mL

Essential Personal Protective Equipment (PPE)
Given the acute toxicity of NPS-2143 upon ingestion, skin contact, and inhalation, a

comprehensive PPE strategy is mandatory. The following PPE should be worn at all times

when handling NPS-2143 in its powdered form or in solution.
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Eye Protection: Chemical safety goggles or a full-face shield are required to protect against

splashes and airborne particles.

Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene. Always inspect

gloves for any signs of degradation or puncture before use.

Body Protection: A lab coat or a chemical-resistant apron should be worn to protect the skin

and clothing.

Respiratory Protection: When handling the powdered form or creating solutions, a NIOSH-

approved air-purifying respirator with an appropriate particulate filter is recommended to

prevent inhalation.

Experimental Protocol: Preparation of a 10 mM NPS-
2143 Stock Solution in DMSO
This protocol details a common procedure for preparing a stock solution of NPS-2143. All steps

must be performed in a certified chemical fume hood.

Materials:

NPS-2143 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene centrifuge tubes (e.g., 1.5 mL or 15 mL)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Procedure:

Pre-weighing Preparation: Ensure the analytical balance is calibrated and located within the

chemical fume hood. Place a sterile centrifuge tube on the balance and tare to zero.
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Weighing NPS-2143: Carefully weigh the desired amount of NPS-2143 powder into the tared

tube. For a 10 mM solution, the required mass will depend on the final desired volume. For

example, for 1 mL of a 10 mM solution (Molecular Weight of NPS-2143 hydrochloride is

445.38 g/mol ), you would need 4.45 mg.

Solvent Addition: Using a calibrated pipette, add the appropriate volume of anhydrous DMSO

to the centrifuge tube containing the NPS-2143 powder.

Dissolution: Cap the tube securely and vortex at a medium speed until the powder is

completely dissolved. Gentle warming in a water bath may be used to aid dissolution if

necessary.[1]

Labeling and Storage: Clearly label the tube with the compound name (NPS-2143),

concentration (10 mM in DMSO), date of preparation, and your initials. Store the stock

solution at -20°C for long-term storage.[2] For aqueous solutions, it is not recommended to

store for more than one day.[2]

Safe Handling and Disposal Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of

NPS-2143, from initial preparation to final waste management.
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Safe Handling and Disposal Workflow for NPS-2143

Pre-Experiment

Post-Experiment

Preparation
(Weighing and Dissolving)

Experimental Use

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Work in a Certified
Chemical Fume Hood

Storage
(2-8°C for powder, -20°C for solution)

Store unused material

Spill Response
(Follow institutional procedures)

Decontaminate Work Area
and Equipment

Collect Waste
(Solid and Liquid)

Label Waste Container
(Hazardous Chemical Waste)

Dispose of Waste
(Through certified hazardous waste program)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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